MI-192

• Molecular Formula: C24H22ClN3O2
• Molecular Weight: 419.9 g/mol
• InChI: InChI=1S/C24H21N3O2.ClH/c1-16-14-27(24(29)20-7-3-2-6-19(16)20)15-17-10-12-18(13-11-17)23(28)26-22-9-5-4-8-21(22)25;/h2-13H,1,14-15,25H2,(H,26,28);1H
• InChIKey: WVADSDTWWMTESY-UHFFFAOYSA-N

MI-192: A Selective HDAC2/HDAC3 Inhibitor for Epigenetic Research and Drug Discovery

MI-192 is a novel benzamide-based small molecule inhibitor with marked selectivity for histone deacetylases (HDACs) 2 and 3 [1]. It potently inhibits HDAC2 and HDAC3 with IC50 values of 30 nM and 16 nM, respectively, while exhibiting >250-fold selectivity over other HDAC isoforms [2]. As a research tool compound, MI-192 induces differentiation and apoptosis in acute myeloid leukemia cell lines and demonstrates both anticancer and neuroprotective activities, making it a valuable asset for epigenetic studies and targeted therapeutic development [3].

1 HDAC2/3 pathway-selective probe — reported isoform-selectivity context supports attribution of epigenetic effects to HDAC2/3 rather than broad HDAC inhibition.

2 Target-engagement assay workflow — suitable for recombinant HDAC isoform panels, fluorometric activity assays, and cell-based target validation studies requiring isoform discrimination.

3 Research model context — may support AML, glioma, RA PBMC, and cholangiocarcinoma model studies where HDAC2/3-selective readouts are needed.

• [1] Boissinot M, Inman M, Hempshall A, James SR, Gill JH, Selby P, Bowen DT, Grigg R, Cockerill PN. Induction of differentiation and apoptosis in leukaemic cell lines by the novel benzamide family histone deacetylase 2 and 3 inhibitor MI-192. Leuk Res. 2012 Oct;36(10):1304-10. View Source
• [2] Ximbio. HDAC2/3 inhibitor MI-192 Small Molecule (Tool Compound). Reagent 152433. View Source
• [3] Adooq Bioscience. MI-192 Datasheet. Catalog No. A24046. View Source

Why Pan-HDAC or Single-Isotype Inhibitors Cannot Replace MI-192 in HDAC2/3-Targeted Studies

HDAC inhibitors (HDACis) encompass a wide range of chemical classes and isoform selectivity profiles that critically influence experimental outcomes. Broad-spectrum pan-HDACis, such as SAHA (vorinostat) or CI-994, lack the isotype discrimination necessary to dissect the distinct biological roles of HDAC2 versus HDAC3 [1]. Conversely, highly selective HDAC3 inhibitors like RGFP966 or BRD3308 exhibit minimal activity against HDAC2, precluding their use in studies where dual HDAC2/3 inhibition is required [2]. Similarly, the clinical candidate MS-275 (entinostat) preferentially targets HDAC1 and HDAC3 but shows weaker potency against HDAC2 [3]. MI-192 occupies a unique pharmacological niche by potently and selectively inhibiting both HDAC2 and HDAC3, a profile not replicated by these alternatives. Substituting a general or single-isotype HDACi for MI-192 would compromise the specificity of mechanistic investigations and confound the interpretation of phenotype-genotype correlations in models of cancer, neuroprotection, or stem cell differentiation [4].

MI-192 (Target)

Reported HDAC2/3-selective profile with isoform discrimination across class I and II enzymes.

vs

Pan-HDAC Inhibitors

Broad multi-isoform engagement (SAHA, TSA, valproate) produces non-specific hyperacetylation that may confound HDAC2/3 mechanistic interpretation.

MI-192 (Target)

Distinctive HDAC3-targeting capability alongside HDAC2 engagement, with reported apoptosis-independent anti-migratory effects.

vs

HDAC1/2 Benzamides

MS-275 and MGCD0103 primarily target HDAC1/2 and lack robust HDAC3 engagement; differentiation and migration phenotypes may not transfer.

MI-192 (Target)

Reported disease-selective cytokine suppression context (RA vs. healthy PBMCs) linked to HDAC2/3 selectivity.

vs

Alternative HDAC Inhibitors

Alternative isoform profiles may shift target-engagement readouts; published MI-192-dependent phenotypes may not reproduce with substitute compounds.

• [1] Wagner FF, Weïwer M, Lewis MC, Holson EB. Small molecule inhibitors of histone deacetylases: a review of recent patent literature (2010-2015). Expert Opin Ther Pat. 2016;26(4):453-74. View Source
• [2] Malvaez M, McQuown SC, Rogge GA, Astarabadi M, Jacques V, Carreiro S, Rusche JR, Wood MA. HDAC3-selective inhibitor enhances extinction of cocaine-seeking behavior in a persistent manner. Proc Natl Acad Sci U S A. 2013 Feb 12;110(7):2647-52. View Source
• [3] Saito A, Yamashita T, Mariko Y, Nosaka Y, Tsuchiya K, Ando T, Suzuki T, Tsuruo T, Nakanishi O. A synthetic inhibitor of histone deacetylase, MS-27-275, with marked in vivo antitumor activity against human tumors. Proc Natl Acad Sci U S A. 1999 Apr 13;96(8):4592-7. View Source
• [4] Boissinot M, et al. Leuk Res. 2012 Oct;36(10):1304-10. View Source

MI-192 Comparative Efficacy Data: Quantitative Benchmarks Against Key HDAC Inhibitors

Selectivity Profile: MI-192 vs. MS-275 (Entinostat) in Recombinant HDAC Assays

In direct comparative biochemical profiling, MI-192 demonstrates a distinct HDAC2/3 selectivity profile that differs fundamentally from the clinical HDACi MS-275. MI-192 potently inhibits HDAC2 (IC50 = 30 nM) and HDAC3 (IC50 = 16 nM) with >250-fold selectivity over other isoforms [1]. In contrast, MS-275 exhibits its highest potency against HDAC1 (IC50 = 190 nM) and HDAC2 (IC50 = 410 nM), with reduced activity against HDAC3 (IC50 = 950 nM) [2]. This difference in isotype preference means MS-275 cannot recapitulate the HDAC3-dominant inhibition profile of MI-192, which is critical for studies of HDAC3-driven pathologies such as cholangiocarcinoma and certain leukemias.

HDAC Isoform Selectivity

Head-to-head

MI-192 HDAC2 IC₅₀ 30 nM, HDAC3 16 nM; >250-fold selectivity over HDAC1/4/6/7/8. MS-275 HDAC3 ~5,000 nM; MGCD0103 HDAC3 ~1,500 nM.

recombinant HDAC panel fluorometric assay

Supports HDAC2/3 isoform-selective assay context.

Selectivity window enables attribution of biological effects to HDAC2/3.

Evidence Dimension	HDAC isoform inhibition potency
Target Compound Data	HDAC2: 30 nM; HDAC3: 16 nM
Comparator Or Baseline	MS-275 (Entinostat): HDAC1: 190 nM; HDAC2: 410 nM; HDAC3: 950 nM
Quantified Difference	MI-192 is 59-fold more potent against HDAC3 than MS-275 and exhibits a reversed HDAC2 vs. HDAC1 selectivity.
Conditions	Purified recombinant human HDAC enzymes, fluorometric activity assays

Why This Matters

This selectivity distinction is decisive for experiments where HDAC3 inhibition is the primary mechanistic driver, as MS-275 would under-dose HDAC3 at concentrations required for equivalent HDAC1/2 inhibition.

• [1] Ximbio. HDAC2/3 inhibitor MI-192 Small Molecule (Tool Compound). Reagent 152433. View Source
• [2] Nature Scientific Reports. Table 1: IC50 values of HDAC1-3-selective inhibitor MS-275 and pan-HDAC inhibitor SAHA for recombinant human HDAC1-3, HDAC 6 and HDAC 8. Sci Rep. 2017;7:45047. View Source

HDAC3 Selectivity: MI-192 vs. RGFP966 in Biochemical and Cellular Contexts

MI-192 and RGFP966 are both HDAC3 inhibitors but exhibit critical differences in their HDAC2 activity. MI-192 is a potent dual HDAC2/3 inhibitor with IC50 values of 30 nM and 16 nM, respectively . RGFP966 is a highly selective HDAC3 inhibitor (IC50 = 80 nM) that shows no effective inhibition of HDAC2 or other HDACs at concentrations up to 15 μM [1]. Consequently, MI-192 provides a >300-fold selectivity window over HDAC1 (IC50 = 4.8 μM), whereas RGFP966 offers >187-fold selectivity over HDAC1 at its active concentration. In cellular assays, MI-192 inhibits total HDAC activity in HeLa nuclear extracts with an IC50 of 1.5 μM, while RGFP966's cellular selectivity window narrows above 1 μM due to potential off-target class I HDAC engagement [2]. This makes MI-192 the preferred tool when HDAC2 co-inhibition is desirable, such as in leukemia models where both HDAC2 and HDAC3 contribute to oncogenic transcription.

NCI60 Leukemic Response

Cross-study

Effective dose 0.1–0.4 μM

U937, HL60, Kasumi-1 SRB assay

Reported leukemic cell-line response context.

Higher response in leukemic vs. mean across all NCI60 lines; data to verify per cell line.

Evidence Dimension	HDAC3 potency and HDAC2 cross-reactivity
Target Compound Data	HDAC3: 16 nM; HDAC2: 30 nM; HDAC1: 4.8 μM
Comparator Or Baseline	RGFP966: HDAC3: 80 nM; HDAC2: >15 μM (no inhibition); HDAC1: >15 μM
Quantified Difference	MI-192 is 5-fold more potent against HDAC3 than RGFP966 and uniquely co-inhibits HDAC2.
Conditions	Recombinant human HDAC enzymes (MI-192); substrate-dependent biochemical assay with recombinant human protein (RGFP966)

Why This Matters

Researchers must choose MI-192 when HDAC2 inhibition is mechanistically required; RGFP966 cannot serve this purpose and would confound interpretation in dual-pathway models.

• [1] Chemical Probes Portal. RGFP966 Probe Report. View Source
• [2] Matthews GM, Mehdipour P, Cluse LA, Falkenberg KJ, Wang E, Roth M, Santoro F, Vidacs E, Stanley K, House CM, Rusche JR, Vakoc CR, Zuber J, Minucci S, Johnstone RW. Functional-genetic dissection of HDAC dependencies in AML identifies highly selective HDAC3 inhibitor response. Blood. 2015 Nov 26;126(22):2392-403. View Source

Cellular Antiproliferative Activity: MI-192 vs. CI-994 (Tacedinaline) in Leukemia Models

MI-192 demonstrates superior potency in leukemic cell lines compared to the pan-HDAC inhibitor CI-994. In acute myeloid leukemia (AML) cell lines U937, HL60, and Kasumi-1, MI-192 induces differentiation and cytotoxicity at effective concentrations of 0.1-0.4 μM . In contrast, CI-994 inhibits LNCaP prostate cancer cell growth with an IC50 of 7.4 μM and shows higher cytotoxicity against solid tumors relative to leukemia cells . Notably, the NCI-60 screen revealed that MI-192 has "greatly enhanced efficacy against cells of leukemic origin" [1]. This lineage-specific sensitivity is not observed with broad-spectrum inhibitors like CI-994, which inhibit HDAC1, HDAC2, and HDAC3 with nearly equal potency (IC50 ~0.9-1.2 μM) but lack the targeted leukemic cell activity profile .

AML Differentiation & Apoptosis

Class-level

Dual phenotype at 0.1–0.4 μM

CD11b/CD14 markers annexin V/PI

Supports AML differentiation pathway interpretation.

Differentiation plus apoptosis distinguishes from pan-HDAC pro-apoptotic-only profiles.

Evidence Dimension	Antiproliferative activity in leukemic cells
Target Compound Data	Effective dose range: 0.1-0.4 μM in U937, HL60, Kasumi-1 AML cells
Comparator Or Baseline	CI-994: IC50 = 7.4 μM in LNCaP cells; HDAC1/2/3 IC50 = 0.9, 0.9, 1.2 μM
Quantified Difference	MI-192 is 18- to 74-fold more potent in leukemic cells than CI-994's reported activity in cancer cell lines, with lineage-specific efficacy.
Conditions	In vitro culture of AML cell lines; NCI-60 cell panel screening

Why This Matters

For leukemia-focused research programs, MI-192 provides a disease-relevant potency advantage that pan-HDAC inhibitors like CI-994 cannot match, reducing the required compound concentration and potential off-target effects.

• [1] Boissinot M, et al. Leuk Res. 2012 Oct;36(10):1304-10. View Source

In Vivo Tumor Growth Inhibition: MI-192 in Cholangiocarcinoma Xenografts vs. HDAC3 Inhibitor 4i in Breast Cancer Models

MI-192 demonstrates direct in vivo antitumor activity in a cholangiocarcinoma (CCA) xenograft model, providing validation beyond in vitro systems. In Hucct1 CCA xenograft-bearing mice, MI-192 treatment significantly inhibited tumor growth and induced apoptosis in tumor tissues, correlating with reduced HDAC3 deacetylase activity [1]. This represents a distinct disease application compared to other HDAC3 inhibitors. For context, HDAC3 inhibitor 4i, a highly selective HDAC3 agent (IC50 = 14 nM), requires doses of 5-15 mg/kg to achieve tumor growth inhibition in triple-negative breast cancer models [2]. While both compounds show in vivo efficacy, MI-192's validated activity in CCA—a malignancy with high HDAC3 expression and poor prognosis—establishes a unique application niche. Furthermore, MI-192 (40 mg/kg, i.p.) exhibits neuroprotective effects in murine brain ischemia models, a property not demonstrated for HDAC3 inhibitor 4i or RGFP966 .

Glioma 3D Migration

Head-to-head

Anti-migratory at 1 μM in SF188 and U87 3D spheroids, independent of apoptosis or proliferation change.

live-cell imaging tubulin acetylation

Supports migration pathway-response interpretation.

Apoptosis independence enables clean dissection of HDAC2/3-regulated migration.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant inhibition of Hucct1 cholangiocarcinoma xenograft growth; neuroprotection at 40 mg/kg i.p.
Comparator Or Baseline	HDAC3 inhibitor 4i: tumor growth inhibition at 5-15 mg/kg in 4T1 breast cancer model
Quantified Difference	MI-192 demonstrates efficacy in a distinct cancer type (cholangiocarcinoma) and additional neuroprotective activity not reported for HDAC3 inhibitor 4i.
Conditions	Murine xenograft models; Hucct1 CCA cells for MI-192; 4T1-Luc breast cancer cells for 4i

Why This Matters

MI-192 is one of the few HDAC3-targeting compounds with published in vivo efficacy in cholangiocarcinoma, making it a critical tool for researchers investigating this aggressive malignancy.

• [1] Yin Y, Zhang M, Dorfman RG, Li Y, Zhao Z, Pan Y, Zhou Q, Huang S, Zhao S, Yao Y, Gao Y. Histone deacetylase 3 overexpression in human cholangiocarcinoma and promotion of cell growth via apoptosis inhibition. Cell Death Dis. 2017 Jun 1;8(6):e2856. View Source
• [2] Pulya S, Amin SA, Adhikari N, Biswas S, Jha T, Ghosh B. Selective HDAC3 Inhibitors with Potent In Vivo Antitumor Efficacy against Triple-Negative Breast Cancer. J Med Chem. 2023 Sep 14;66(17):12033-12058. View Source

Functional Application: MI-192 in Stem Cell Osteogenesis vs. Santacruzamate A in Cancer Cell Assays

MI-192 uniquely enhances osteogenic differentiation of human bone marrow stromal cells (hBMSCs), an application not demonstrated for other HDAC2/3 inhibitors. Pretreatment of hBMSCs with MI-192 (50 μM for 48 h) significantly upregulated osteoblast-related gene expression (Runx2, ALP, Col1a, OCN) and increased alkaline phosphatase specific activity by 1.43-fold (P ≤ 0.001) [1]. In vivo, MI-192-treated bioassembled microtissues formed increased bone-like tissue [2]. In stark contrast, Santacruzamate A, a picomolar HDAC2 inhibitor (IC50 = 119 pM), shows no osteogenic activity and instead inhibits cancer cell proliferation (GI50 = 28.3 μM in HCT116, 1.3 μM in HuT-78) only in combination with other HDAC1 inhibitors [3]. This functional divergence underscores that MI-192's dual HDAC2/3 inhibition profile, rather than pure HDAC2 potency, drives its stem cell reprogramming capability.

RA IL-6 Suppression

Head-to-head

Dose-dependent IL-6 inhibition in RA PBMCs 5 nM – 10 μM; no inhibition in healthy PBMCs. TSA inhibits both indiscriminately.

ELISA ex vivo cytokine

Reported disease-selective cytokine response context.

RA-specific IL-6 suppression avoids confounding effects on healthy immune cell function.

Evidence Dimension	Stem cell differentiation induction
Target Compound Data	1.43-fold increase in ALP activity; upregulated Runx2, ALP, Col1a, OCN; enhanced in vivo bone formation
Comparator Or Baseline	Santacruzamate A: No reported osteogenic activity; cancer cell GI50 = 28.3 μM (HCT116), 1.3 μM (HuT-78)
Quantified Difference	MI-192 induces osteogenesis; Santacruzamate A does not. The functional outcomes are orthogonal.
Conditions	hBMSCs pretreated with 50 μM MI-192 for 48 h prior to osteogenic induction

Why This Matters

For tissue engineering and regenerative medicine research, MI-192 provides a validated chemical tool to enhance bone formation, a property absent in other HDAC2 or HDAC3 selective inhibitors.

• [1] Man K, Brunet MY, Fernandez-Rhodes M, Williams S, Cox SC, Perera R, Koutsikopoulos P, Yang XB. MI192 induced epigenetic reprogramming enhances the therapeutic efficacy of human bone marrows stromal cells for bone regeneration. Bone. 2021 Dec;153:116138. View Source
• [2] Ibid. View Source
• [3] Pavlik CM, Wong CY, Ononye S, Lopez DD, Engene N, McPhail KL, Gerwick WH, Balunas MJ. Santacruzamate A, a potent and selective histone deacetylase inhibitor from the Panamanian marine cyanobacterium cf. Symploca sp. J Nat Prod. 2013 Nov 22;76(11):2026-33. View Source

Optimal Use Cases for MI-192 Based on Comparative Performance Data

Acute Myeloid Leukemia (AML) and Hematological Malignancy Research

MI-192 is optimally deployed in AML and other leukemic cell line studies where dual HDAC2/3 inhibition is required to induce differentiation and apoptosis. Its potent activity in U937, HL60, and Kasumi-1 cells at 0.1-0.4 μM, combined with its superior potency over pan-HDAC inhibitors like CI-994 in leukemic contexts, makes it the inhibitor of choice for dissecting HDAC2/3-dependent oncogenic pathways in hematological cancers [1]. Researchers investigating MLL-rearranged or other high-risk leukemias should prioritize MI-192 over MS-275 or RGFP966 due to its balanced HDAC2/3 inhibition profile [2].

Cholangiocarcinoma (CCA) and HDAC3-Overexpressing Solid Tumor Models

For in vivo xenograft studies of cholangiocarcinoma or other solid tumors with confirmed HDAC3 overexpression, MI-192 is a validated tool with demonstrated tumor growth inhibition and apoptosis induction [1]. Its efficacy in Hucct1 CCA models establishes a benchmark that single-isotype HDAC3 inhibitors (e.g., RGFP966, BRD3308) have not yet achieved in this specific cancer type. Procurement of MI-192 is essential for CCA research programs aiming to translate HDAC3 inhibition into preclinical proof-of-concept [2].

Stem Cell Engineering and Bone Tissue Regeneration

MI-192 is uniquely suited for epigenetic reprogramming of human bone marrow stromal cells (hBMSCs) to enhance osteogenic differentiation. Its ability to upregulate osteoblast markers and increase mineralization in 3D microtissues provides a chemical biology approach to improve bone tissue engineering outcomes [1]. This application is not feasible with other HDAC2 or HDAC3 inhibitors (e.g., Santacruzamate A, RGFP966), which lack demonstrated osteogenic activity. Researchers in regenerative medicine should select MI-192 for studies involving HDAC2/3-mediated control of stem cell fate [2].

Neuroprotection and Cerebral Ischemia Models

In murine models of cerebral ischemia and brain injury, MI-192 (40 mg/kg, i.p.) exhibits neuroprotective effects, attenuating neural cell death [1]. This property, combined with its HDAC2/3 selectivity, positions MI-192 as a tool compound for investigating the role of class I HDACs in neurodegenerative disease and stroke. While RGFP966 is brain-penetrant, its pure HDAC3 selectivity may not recapitulate the neuroprotective mechanisms observed with dual HDAC2/3 inhibition. For studies requiring both HDAC2 and HDAC3 blockade in the CNS, MI-192 is the appropriate selection [2].

Application

Selection Property

Validation Focus

AML differentiation pathway studies

HDAC2/3 isoform-selectivity context

Differentiation and apoptosis endpoint review

Glioma migration pathway studies

Apoptosis-independent anti-migratory context

3D spheroid migration endpoint review

RA cytokine regulation studies

Disease-selective cytokine response context

IL-6 suppression endpoint review

Cholangiocarcinoma target engagement studies

HDAC3 on-target mechanism context

Xenograft model-response review

All applications are research-use contexts. Selection properties reflect reported isoform-selectivity and phenotypic profiles. Validation focus indicates endpoints to verify in user-specific models.

• [1] Boissinot M, et al. Leuk Res. 2012 Oct;36(10):1304-10. View Source
• [2] Ximbio. HDAC2/3 inhibitor MI-192 Small Molecule (Tool Compound). Reagent 152433. View Source